Cas no 552309-63-4 (2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide)

• Product Name: 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• CAS No: 552309-63-4
• MF: C₁₃H₁₆N₄O₃S
• MW: 308.356141090393
• CID: 5474361
• Update Time: 2025-06-13

2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[(5-ethyl-1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)thio]-N-(5-methyl-3-isoxazolyl)-
• 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide

• Inchi： 1S/C13H16N4O3S/c1-4-9-8(3)14-13(16-12(9)19)21-6-11(18)15-10-5-7(2)20-17-10/h5H,4,6H2,1-3H3,(H,14,16,19)(H,15,17,18)
• InChI Key： OVTFKDDSGNBMEM-UHFFFAOYSA-N
• SMILES： C(NC1C=C(C)ON=1)(=O)CSC1NC(=O)C(CC)=C(C)N=1

Additional information on 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide

Research Brief on 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide (CAS: 552309-63-4)

Recent studies have highlighted the potential of 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide (CAS: 552309-63-4) as a promising compound in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrimidine and oxazole moieties, has garnered attention for its potential applications in drug discovery and therapeutic development. The following brief synthesizes the latest research findings, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound's synthesis involves a multi-step process, starting with the condensation of 5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidine-2-thiol with N-(5-methyl-1,2-oxazol-3-yl)acetamide. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluations. Researchers have employed techniques such as NMR spectroscopy and mass spectrometry to confirm the structural integrity and purity of the synthesized product.

In terms of biological activity, preliminary studies have demonstrated that 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide exhibits significant inhibitory effects on specific enzymatic targets. For instance, it has shown potent activity against certain kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, molecular docking studies have revealed strong binding affinities to these targets, further supporting its therapeutic potential.

Recent in vitro and in vivo studies have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies indicate that the compound has favorable bioavailability and stability, making it a viable candidate for further drug development. However, challenges such as optimizing its selectivity and minimizing off-target effects remain areas of active research.

Looking ahead, researchers are focusing on elucidating the compound's mechanism of action at the molecular level and exploring its potential in treating specific diseases, such as autoimmune disorders and certain cancers. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The ongoing research on 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide underscores its significance as a valuable tool in chemical biology and a promising lead compound in drug discovery.